Cas no 17945-49-2 (3-Methyl-3-(methylamino)-1-butanol)

• Product Name: 3-Methyl-3-(methylamino)-1-butanol
• CAS No: 17945-49-2
• MDL: MFCD19223048
• CID: 4614437
• Update Time: 2025-10-31

3-Methyl-3-(methylamino)-1-butanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-(methylamino)-1-butanol

• MDL： MFCD19223048

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-Methyl-3-(methylamino)-1-butanol

Introduction to 3-Methyl-3-(methylamino)-1-butanol (CAS No. 17945-49-2)

3-Methyl-3-(methylamino)-1-butanol, also known by its CAS number 17945-49-2, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a butanol backbone with a methyl and a methylamino substituent. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various research and industrial purposes.

The molecular formula of 3-Methyl-3-(methylamino)-1-butanol is C₆H₁₅NO, and its molecular weight is approximately 117.19 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 160°C. It is soluble in water and many organic solvents, making it easy to handle in laboratory settings and industrial processes.

In the pharmaceutical industry, 3-Methyl-3-(methylamino)-1-butanol has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of new therapeutic agents, particularly those targeting neurological disorders and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of novel derivatives of 3-Methyl-3-(methylamino)-1-butanol that exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential as novel treatments for conditions such as rheumatoid arthritis and multiple sclerosis.

Beyond its pharmaceutical applications, 3-Methyl-3-(methylamino)-1-butanol is also used in chemical synthesis as a building block for more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the preparation of polymers, surfactants, and other specialty chemicals. In materials science, researchers have investigated the use of 3-Methyl-3-(methylamino)-1-butanol-based polymers in the development of advanced materials with enhanced mechanical properties and biocompatibility. A notable example is a study published in Advanced Materials in 2021, which demonstrated the successful synthesis of biodegradable polymers from 3-Methyl-3-(methylamino)-1-butanol. These polymers showed excellent biocompatibility and were used to fabricate scaffolds for tissue engineering applications.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Research into the environmental fate and toxicity of 3-Methyl-3-(methylamino)-1-butanol has shown that it has low toxicity to aquatic organisms and degrades readily in natural environments. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications. A study published in Environmental Science & Technology in 2020 evaluated the biodegradability of several alcohols, including 3-Methyl-3-(methylamino)-1-butanol, and found that it was rapidly degraded by microbial communities under aerobic conditions.

The safety profile of 3-Methyl-3-(methylamino)-1-butanol is another critical aspect that has been extensively studied. Safety data sheets (SDS) provide comprehensive information on its handling, storage, and disposal requirements. While it is generally considered safe when used under appropriate conditions, precautions should be taken to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound.

In conclusion, 3-Methyl-3-(methylamino)-1-butanol (CAS No. 17945-49-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and favorable properties make it an important intermediate in pharmaceutical research, chemical synthesis, and materials science. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.